Cas no 107172-18-9 (3-(2-fluorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one)

• Product Name: 3-(2-fluorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• CAS No: 107172-18-9
• MF: C₁₆H₁₃FO₂
• MW: 256.271628141403
• CID: 1183058
• PubChem ID: 71334582
• Update Time: 2025-04-20

3-(2-fluorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• 107172-18-9
• DTXSID50762681
• AKOS030240564

• Inchi： 1S/C16H13FO2/c1-19-16-9-5-3-7-13(16)15(18)11-10-12-6-2-4-8-14(12)17/h2-11H,1H3
• InChI Key： WEXUAFOLXMLTSX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C=CC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 256.08999
• Monoisotopic Mass: 256.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids